Cas no 1802481-33-9 (1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid)

• Product Name: 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid
• CAS No: 1802481-33-9
• MF: C₁₀H₈BN₃O₂
• MW: 213.00
• CID: 5142352
• PubChem ID: 66521545
• Update Time: 2025-06-09

1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid
• AKOS015947060
• 1802481-33-9
• (1-(4-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C10H8BN3O2/c12-5-8-1-3-10(4-2-8)14-7-9(6-13-14)11(15)16/h1-4,6-7,15-16H
• InChI Key： VBLADWVJFFHFPB-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=C(C#N)C=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 213.0709567g/mol
• Monoisotopic Mass: 213.0709567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid

Recent Advances in the Application of 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid (CAS: 1802481-33-9) in Chemical Biology and Pharmaceutical Research

1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid (CAS: 1802481-33-9) has emerged as a pivotal compound in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have highlighted its utility in the development of novel therapeutic agents, especially in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of kinase inhibitors. The research team utilized 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid to develop a series of pyrazole-based compounds targeting aberrant kinase activity in cancer cells. The study reported significant inhibition of tumor growth in preclinical models, with minimal off-target effects, underscoring the compound's potential in targeted cancer therapy.

In addition to its applications in oncology, recent research has explored its use in antimicrobial drug development. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel boron-containing antibiotics using this compound as a building block. The resulting molecules exhibited potent activity against multidrug-resistant bacterial strains, offering a promising avenue for addressing the global antibiotic resistance crisis.

The compound's boronic acid moiety also plays a crucial role in chemical biology applications. Researchers have leveraged its ability to form reversible covalent bonds with diols to develop sensitive probes for carbohydrate detection and imaging. A 2023 study in Chemical Science detailed the design of fluorescent sensors incorporating 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid, which demonstrated exceptional selectivity for glucose and other biologically relevant sugars in cellular environments.

From a pharmaceutical development perspective, the compound's stability and solubility profile have made it an attractive candidate for drug formulation. Recent pharmacokinetic studies have shown favorable absorption and distribution characteristics, with researchers noting its potential for oral bioavailability. These properties, combined with its synthetic versatility, position 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid as a valuable scaffold in medicinal chemistry.

Looking forward, ongoing research is exploring the compound's applications in targeted drug delivery systems and as a component of PROTACs (Proteolysis Targeting Chimeras). Early-stage investigations suggest its boronic acid group may facilitate the development of novel protein degraders, potentially opening new therapeutic avenues for previously undruggable targets. As these studies progress, 1-(4-Cyanophenyl)-1H-pyrazole-4-boronic acid continues to demonstrate its significance as a multifunctional tool in modern drug discovery and chemical biology research.